3-(4-chlorophenyl)-2-methyl-7-[(3-methylbut-2-en-1-yl)oxy]-4H-chromen-4-one
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Description
3-(4-chlorophenyl)-2-methyl-7-[(3-methylbut-2-en-1-yl)oxy]-4H-chromen-4-one is a useful research compound. Its molecular formula is C21H19ClO3 and its molecular weight is 354.83. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research focuses on the synthesis of related chromen-4-one derivatives and their structural elucidation. For instance, the synthesis processes and crystal structure analysis of chromen derivatives have been extensively studied, highlighting their potential in developing new materials and compounds with specific chemical properties. Studies have shown the importance of these compounds in forming linear chains and dimer formations due to p-p stacking and hydrogen bonding, underscoring their significance in molecular engineering and design (Manolov et al., 2012; Baral et al., 2018).
Antimicrobial Activity
Chromen-4-one derivatives have been evaluated for their antimicrobial properties. Research conducted on Schiff’s Bases of 4-Chloro-3-coumarin aldehyde demonstrates their significant antimicrobial potential against various gram-positive and gram-negative bacteria and fungi. This emphasizes the relevance of these compounds in developing new antimicrobial agents (Bairagi et al., 2009).
Antioxidant Properties and ROS/RNS Scavenging
Studies on novel chromone and xanthone derivatives, including those related to the compound of interest, have shown their effectiveness as scavengers of reactive oxygen species (ROS) and reactive nitrogen species (RNS). These findings suggest potential therapeutic applications of these compounds in conditions associated with oxidative stress (Proença et al., 2016).
Catalysis and Synthesis of Analogs
The research also extends to the catalytic properties of related compounds in facilitating organic reactions. For example, novel polystyrene-supported catalysts have been tested in Michael additions, vital for synthesizing Warfarin and its analogs, showcasing the utility of chromen-4-one derivatives in medicinal chemistry (Alonzi et al., 2014).
Sensor Applications
Chromen-4-one derivatives have been explored for their solvatochromic shifts and dipole moment estimation, providing a basis for their application as sensors for detecting metal ions in aqueous solutions. This application indicates their potential in environmental monitoring and analytical chemistry (Joshi et al., 2016).
Properties
IUPAC Name |
3-(4-chlorophenyl)-2-methyl-7-(3-methylbut-2-enoxy)chromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClO3/c1-13(2)10-11-24-17-8-9-18-19(12-17)25-14(3)20(21(18)23)15-4-6-16(22)7-5-15/h4-10,12H,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCTYCUOVJSJLLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCC=C(C)C)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.